Cas no 1014404-84-2 (5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose)

• Product Name: 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
• CAS No: 1014404-84-2
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5024508
• Update Time: 2025-05-19

5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

• (3aR,5R,6S,6aR)-2,2-dimethyl-5-{[(2S)-2-(pyridin-2-yl)pyrrolidin-1-yl]methyl}-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose
• (3aR,5R,6S,6aR)-2,2-Dimethyl-5-(((S)-2-(pyridin-2-yl)pyrrolidin-1-yl)methyl)tetrahydrofuro[2,3-d][1,3]dioxol-6-ol

• Inchi： 1S/C17H24N2O4/c1-17(2)22-15-14(20)13(21-16(15)23-17)10-19-9-5-7-12(19)11-6-3-4-8-18-11/h3-4,6,8,12-16,20H,5,7,9-10H2,1-2H3/t12-,13+,14-,15+,16+/m0/s1
• InChI Key： BROBLMZLNSWKNT-ZVDSWSACSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1CN1CCC[C@H]1C1C=CC=CN=1)O)OC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 0.7
• Topological Polar Surface Area: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose

Comprehensive Analysis of 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose (CAS No. 1014404-84-2)

In the realm of organic chemistry and pharmaceutical research, 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose (CAS No. 1014404-84-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and potential applications, is often explored for its role in glycosylation reactions, chiral synthesis, and as a building block in drug development. Its unique combination of a pyrrolidine moiety and a xylofuranose backbone makes it a versatile candidate for various biochemical applications.

The compound's CAS No. 1014404-84-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential in asymmetric catalysis and medicinal chemistry. Recent studies have highlighted its utility in designing enzyme inhibitors and carbohydrate-based therapeutics, aligning with the current trend toward precision medicine and targeted drug delivery. The isopropylidene group in its structure further enhances its stability, making it suitable for prolonged experimental and industrial use.

One of the most compelling aspects of 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose is its role in stereoselective synthesis. The S-2-Pyridin-2-yl-pyrrolidine component acts as a chiral auxiliary, enabling the production of enantiomerically pure compounds. This feature is highly sought after in the development of pharmaceutical intermediates and biologically active molecules. Moreover, its alpha-D-xylofuranose scaffold is reminiscent of naturally occurring sugars, which broadens its applicability in glycobiology and glycomics research.

From a synthetic perspective, the compound's 5-deoxy modification simplifies its handling while retaining its reactivity. This attribute is particularly valuable in multi-step organic synthesis, where reducing complexity can lead to higher yields and cost efficiency. Industry professionals often inquire about its scalability and purity standards, as these factors are critical for large-scale production. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact.

The intersection of 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose with artificial intelligence (AI) and machine learning (ML) in drug discovery is another hot topic. Computational models are increasingly used to predict its interactions with biological targets, accelerating the identification of novel therapeutic agents. This synergy between experimental and in silico approaches exemplifies the compound's potential in next-generation drug development.

In conclusion, 5-(S-2-Pyridin-2-yl-pyrrolidine)-1-yl- 5-deoxy-1,2-isopropylidene-alpha-D-xylofuranose (CAS No. 1014404-84-2) stands at the forefront of modern chemical research. Its structural uniqueness, combined with its diverse applications, makes it a subject of ongoing exploration. Whether in academia or industry, this compound continues to inspire innovation, particularly in the fields of chiral synthesis, drug design, and biochemical engineering. As research progresses, its role in addressing contemporary challenges in healthcare and material science is expected to expand further.